Cas no 1820613-03-3 (6-(4-Bromophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine)

• Product Name: 6-(4-Bromophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine
• CAS No: 1820613-03-3
• MF: C₁₁H₅BrF₃IN₂
• MW: 428.974484205246
• MDL: MFCD16614211
• CID: 4780664
• Update Time: 2025-09-28

6-(4-Bromophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-(4-Bromophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine

• MDL： MFCD16614211
• Inchi： 1S/C11H5BrF3IN2/c12-7-3-1-6(2-4-7)8-5-9(11(13,14)15)18-10(16)17-8/h1-5H
• InChI Key： CEARTHOGMDNJGF-UHFFFAOYSA-N
• SMILES： IC1=NC(C(F)(F)F)=CC(C2C=CC(=CC=2)Br)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 282
• XLogP3: 4.2
• Topological Polar Surface Area: 25.8

Additional information on 6-(4-Bromophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine

Introduction to 6-(4-Bromophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine (CAS No. 1820613-03-3)

6-(4-Bromophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine, identified by its CAS number 1820613-03-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This heterocyclic compound features a pyrimidine core substituted with a bromophenyl group at the 6-position, an iodine atom at the 2-position, and a trifluoromethyl group at the 4-position. Such structural motifs make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel bioactive agents.

The significance of this compound lies in its versatility as a building block for drug discovery. Pyrimidine derivatives are widely recognized for their biological activity, with many serving as pharmacophores in therapeutic agents targeting various diseases. The presence of both bromine and iodine substituents provides unique handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are pivotal in constructing carbon-carbon bonds, enabling the synthesis of diverse molecular architectures.

6-(4-Bromophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine is particularly interesting due to the combination of electronic and steric effects exerted by its substituents. The bromophenyl group introduces a moderately electron-withdrawing effect through resonance, while the iodine atom offers a more pronounced electrophilic character, making it an ideal candidate for palladium-catalyzed coupling reactions. Meanwhile, the trifluoromethyl group enhances lipophilicity and metabolic stability, which are critical factors in drug design.

Recent advancements in medicinal chemistry have highlighted the utility of trifluoromethylated pyrimidines in developing kinase inhibitors and other small-molecule drugs. For instance, studies have demonstrated that trifluoromethyl groups can improve binding affinity and selectivity by modulating hydrogen bonding interactions and hydrophobicity. The incorporation of such groups has been associated with enhanced pharmacokinetic properties, including prolonged half-life and reduced toxicity.

In agrochemical research, 6-(4-Bromophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine has been explored as a precursor for herbicides and fungicides. The structural features of this compound contribute to its ability to interact with biological targets in plants, disrupting essential metabolic pathways. The combination of halogenated aromatic rings with a pyrimidine scaffold is known to confer potent activity against various pests and pathogens.

The synthesis of 6-(4-Bromophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce bromine and iodine atoms at specific positions, followed by functional group transformations such as lithiation and subsequent quenching with electrophiles like trifluoromethanesulfonic anhydride or methyl trifluoromethanesulfonate. Optimization of reaction conditions is crucial to achieve high yields and purity.

From a computational chemistry perspective, the electronic properties of this compound have been studied using density functional theory (DFT) calculations. These studies have provided insights into the nature of bonding interactions and predicted its reactivity in various chemical transformations. The calculated HOMO-LUMO gaps suggest moderate electrophilicity, which aligns with experimental observations of its participation in cross-coupling reactions.

The growing demand for 6-(4-Bromophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine has led to increased industrial production efforts. Manufacturers focus on developing scalable synthetic routes that minimize waste and maximize efficiency. Green chemistry principles are being increasingly applied to these processes, emphasizing solvent recovery, catalytic efficiency, and reduced energy consumption.

In conclusion, 6-(4-Bromophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine (CAS No. 1820613-03-3) represents a versatile intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic manipulations, making it indispensable in modern drug discovery programs. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to remain a cornerstone in medicinal chemistry innovation.